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Compound of Interest

Compound Name: EB-PSMA-617

Cat. No.: B12365873 Get Quote

Mechanism of Action
Lutetium-177 (¹⁷⁷Lu) EB-PSMA-617 functions as a targeted radiopharmaceutical.[3] The

PSMA-617 component is a high-affinity ligand that specifically binds to the prostate-specific

membrane antigen (PSMA), a transmembrane protein significantly overexpressed on the

surface of most prostate cancer cells.[5][6] The attached Evans Blue moiety reversibly binds to

circulating serum albumin, prolonging the radioligand's presence in the bloodstream.[3][7] Upon

reaching a tumor cell, the ligand binds to PSMA and is internalized.[5][8] The radioisotope,

¹⁷⁷Lu, then decays, emitting beta particles that induce DNA damage within the cancer cell and

surrounding cells, ultimately leading to apoptosis.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Design of PSMA ligands with modifications at the inhibitor part: an approach to reduce the
salivary gland uptake of radiolabeled PSMA inhibitors? - PMC [pmc.ncbi.nlm.nih.gov]

3. mediatum.ub.tum.de [mediatum.ub.tum.de]

4. pubs.acs.org [pubs.acs.org]

5. aacrjournals.org [aacrjournals.org]

6. isosolutions.com [isosolutions.com]

7. Evans blue-modified radiolabeled fibroblast activation protein inhibitor as long-acting
cancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

8. Single Low-Dose Injection of Evans Blue Modified PSMA-617 Radioligand Therapy
Eliminates Prostate-Specific Membrane Antigen Positive Tumors - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [In vitro characterization of EB-PSMA-617].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12365873#in-vitro-characterization-of-eb-psma-617]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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